molecular formula C12H16N2O3 B8282320 methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate

methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate

Cat. No. B8282320
M. Wt: 236.27 g/mol
InChI Key: WAYDOXAYOQEZMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

methyl 4-((tetrahydro-2H-pyran-4-yl)amino)picolinate

Molecular Formula

C12H16N2O3

Molecular Weight

236.27 g/mol

IUPAC Name

methyl 4-(oxan-4-ylamino)pyridine-2-carboxylate

InChI

InChI=1S/C12H16N2O3/c1-16-12(15)11-8-10(2-5-13-11)14-9-3-6-17-7-4-9/h2,5,8-9H,3-4,6-7H2,1H3,(H,13,14)

InChI Key

WAYDOXAYOQEZMP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC=CC(=C1)NC2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound methyl 4-chloropicolinate (100 mg, 0.59 mmol), tetrahydro-2H-pyran-4-amine hydrochloride (121 mg, 0.88 mmol), Cs2CO3 (762 mg, 2.34 mmol), Pd2(dba)3 (54 mg, 0.059 mmol) and XPhos (28 mg, 0.06 mmol) in toluene (10 mL) was stirred and heated at 110° C. under N2 for 16 h. The catalyst was filtered and the filtrate was washed with EA, concentrated in vacuo and the residue was purified by prep-TLC to give the title product (50 mg, Yield 36.2%). LCMS (m/z): 237.2 (M+1).
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
121 mg
Type
reactant
Reaction Step One
Quantity
762 mg
Type
reactant
Reaction Step One
Name
Quantity
28 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
54 mg
Type
catalyst
Reaction Step One
Yield
36.2%

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